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Compound of Interest

Compound Name: YF438

{ Get Quote

Cat. No.: B15583817

This document provides essential safety and logistical information for the proper disposal of the
refrigerant R-438A, sometimes referred to as YF438. The following procedures are intended for
researchers, scientists, and drug development professionals in a laboratory setting. Adherence
to these guidelines is critical for ensuring personnel safety and environmental compliance.

Chemical and Physical Properties

The following table summarizes the key quantitative data for R-438A.

Property Value

Boiling Point/Range -42.3 °C

Liquid Density

1.14 g/cm3 at 25 °C

Global Warming Potential (GWP)

2264 (CO2=1)[1]

Ozone Depletion Potential (ODP)

0 (R11 = 1)[1]

Not flammable in air at temperatures up to

100°C at atmospheric pressure. However,

Flammability mixtures with high concentrations of air at
elevated pressure and/or temperature can
become combustible.

UN Number UN3163[1]

Transport Hazard Class 2[1]
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General Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to read and understand the Safety
Data Sheet (SDS).[2][3] Always handle R-438A in a well-ventilated area.[1][4] Avoid direct
contact with the liquefied gas, as it can cause frostbite.[3][4] Personal protective equipment
(PPE), including safety glasses, cryogenic gloves, and a lab coat, should be worn. In case of a
leak or spill, evacuate the area immediately and ventilate the space.[1][4]

Disposal Protocol

The primary method for the disposal of R-438A is through recovery and recycling. If recovery is
not feasible, the material should be disposed of as hazardous waste.

Experimental Protocol for Laboratory-Scale Disposal:

Assessment: Determine if the R-438A is contaminated and cannot be used. If it is pure and
unused, consider returning it to the supplier.

o Containment: Ensure the R-438Ais in a suitable, properly labeled, and sealed container. The
container must be in good condition, with no signs of damage or leaks.

o Labeling: The container must be clearly labeled with "Hazardous Waste," the chemical name
"R-438A," and any associated hazard symbols.

o Storage: Store the waste container in a designated, well-ventilated, and cool hazardous
waste accumulation area.[1] Keep it away from heat, sparks, and open flames.[3]

o Professional Disposal: Arrange for pickup and disposal by a licensed hazardous waste
disposal company. Do not attempt to dispose of R-438A down the drain or with general
waste.

« Spill Management: In the event of a release, evacuate the area.[1][4] If safe to do so, stop
the release.[1] Ventilate the area, especially low-lying places where the heavier-than-air
vapor might accumulate.[1]

Disposal Workflow

The following diagram outlines the decision-making process for the proper disposal of R-438A.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.airgas.com/msds/017039.pdf
https://www.airgas.com/msds/001193.pdf
https://nationalref.com/wp-content/uploads/2019/05/SDS_R438A_CLP.pdf
https://refrigerants.com/wp-content/uploads/2022/08/SDS-438A.pdf
https://www.airgas.com/msds/001193.pdf
https://refrigerants.com/wp-content/uploads/2022/08/SDS-438A.pdf
https://nationalref.com/wp-content/uploads/2019/05/SDS_R438A_CLP.pdf
https://refrigerants.com/wp-content/uploads/2022/08/SDS-438A.pdf
https://nationalref.com/wp-content/uploads/2019/05/SDS_R438A_CLP.pdf
https://www.airgas.com/msds/001193.pdf
https://nationalref.com/wp-content/uploads/2019/05/SDS_R438A_CLP.pdf
https://refrigerants.com/wp-content/uploads/2022/08/SDS-438A.pdf
https://nationalref.com/wp-content/uploads/2019/05/SDS_R438A_CLP.pdf
https://nationalref.com/wp-content/uploads/2019/05/SDS_R438A_CLP.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Safety Operating Guide

Check Availability & Pricing

Start: R-438A for Disposal
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End: Disposal Complete
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Caption: Logical workflow for the disposal of R-438A.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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